Cas no 26048-69-1 (4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate)

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate structure
26048-69-1 structure
Product Name:4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
CAS No:26048-69-1
Molecular Formula:C22H24N2O8
Molecular Weight:444.43500
MDL:MFCD00038122
CID:94269

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Properties

Names and Identifiers

    • 4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
    • Boc-Asp(OBzl)-ONp
    • Boc-L-Asp(Bzl)-ONp
    • Boc-L-Aspartic Acid 4-Benzyl 1-(4-Nitrophenyl)Ester
    • 4-nitrophenyl phenylmethyl (2S)-2-[(tert-butoxy)carbonylamino]butane-1,4-dioat e
    • AG-E-81026
    • Asparticacid, N-carboxy-, 4-benzyl N-tert-butylp-nitrophenyl ester, L- (8CI)
    • N-(tert-Butyloxycarbonyl)aspartic acid b-benzyl p-nitrophenyl ester
    • N-(tert-Butyloxycarbonyl)-L-asparticacid 4-benzyl p-nitrophenyl ester
    • PubChem14930
    • ST5
    • MDL: MFCD00038122
    • InChIKey: GKRBDGLUYWLXAX-SFHVURJKSA-N
    • Inchi: InChI=1S/C22H24N2O8/c1-22(2,3)32-21(27)23-18(13-19(25)30-14-15-7-5-4-6-8-15)20(26)31-17-11-9-16(10-12-17)24(28)29/h4-12,18H,13-14H2,1-3H3,(H,23,27)/t18-/m0/s1
    • SMILES: CC(C)(OC(N[C@H](C(OC1=CC=C([N+]([O-])=O)C=C1)=O)CC(OCC2=CC=CC=C2)=O)=O)C

Computed Properties

  • Exact Mass: 444.15300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 13
  • Heavy Atom Count: 32

Experimental Properties

  • LogP: 4.44110
  • PSA: 136.75000
  • Melting Point: 106 ºC
  • Density: 1.277

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:8

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002RZ7-1g
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester
26048-69-1 ≥ 99% (HPLC)
1g
$84.00
A2B Chem LLC
AB28771-1g
Boc-Asp(OBzL)-ONp
26048-69-1 ≥ 99% (HPLC)
1g
$62.00 2024-04-20
AAPPTec
ABD112-5g
Boc-Asp(OBzl)-ONp
26048-69-1
5g
$100.00 2024-07-20
abcr
AB258778-5 g
N-alpha-t-Butyloxycarbonyl-L-aspartic acid beta-benzyl ester alpha-p-nitrophenyl ester (Boc-L-Asp(OBzl)-ONp); .
26048-69-1
5 g
€67.50 2023-07-20
Ambeed
A120677-500g
Boc-Asp(OBzL)-ONp
26048-69-1 98+%
500g
$618.0
eNovation Chemicals LLC
D768814-2g
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-(4-nitrophenyl) 4-(phenylmethyl) ester
26048-69-1 98%
2g
$220 2022-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-285167-5 g
Boc-L-Asp(Bzl)-ONp,
26048-69-1
5g
¥880.00 2023-07-11

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:26048-69-1)4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
A1150362
Purity:99%
Quantity:500g
Price($):556.0